Cas no 59056-76-7 (Benzene, 4-butyl-1,2-dimethoxy-)

Benzene, 4-butyl-1,2-dimethoxy- structure
59056-76-7 structure
Benzene, 4-butyl-1,2-dimethoxy-
59056-76-7
C12H18O2
194.27012
340015
592176

Benzene, 4-butyl-1,2-dimethoxy- Properties

Names and Identifiers

    • Benzene, 4-butyl-1,2-dimethoxy-
    • 4-butyl-1,2-dimethoxybenzene
    • DTXSID40343786
    • 59056-76-7
    • SCHEMBL2759507
    • veratrylpropane
    • 4-n-butylveratrole
    • 4-Butyl-1,2-dimethoxy benzene
    • 4-Butyl-1,2-dimethoxybenzene #
    • +Expand
    • VJPNFMCNTKHVTR-UHFFFAOYSA-N
    • InChI=1S/C12H18O2/c1-4-5-6-10-7-8-11(13-2)12(9-10)14-3/h7-9H,4-6H2,1-3H3
    • C(C1C=CC(OC)=C(OC)C=1)CCC

Computed Properties

  • 194.13074
  • 0
  • 2
  • 5
  • 194.130679813g/mol
  • 14
  • 147
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 18.5Ų

Experimental Properties

  • 18.46

Benzene, 4-butyl-1,2-dimethoxy- Synthesis

Synthetic Circuit 1

10535-17-8 10535-17-8
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
2785-87-7 2785-87-7
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 2

94687-10-2 94687-10-2
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
2785-87-7 2785-87-7
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 3

13078-21-2 13078-21-2
120-14-9 120-14-9
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
2785-87-7 2785-87-7
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 4

105-36-2 105-36-2
90-05-1 90-05-1
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
2785-87-7 2785-87-7
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ;  rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 5

90-05-1 90-05-1
64-17-5 64-17-5
59056-76-7 59056-76-7
131358-04-8 131358-04-8
52417-48-8 52417-48-8
33963-27-8 33963-27-8
21112-37-8 21112-37-8
17540-75-9 17540-75-9
5076-72-2 5076-72-2
4130-42-1 4130-42-1
2934-07-8 2934-07-8
2934-05-6 2934-05-6
2444-28-2 2444-28-2
2078-54-8 2078-54-8
2050-46-6 2050-46-6
1879-09-0 1879-09-0
1620-98-0 1620-98-0
1138-52-9 1138-52-9
1020-31-1 1020-31-1
876-20-0 876-20-0
128-39-2 128-39-2
120-95-6 120-95-6
108-95-2 108-95-2
94-71-3 94-71-3
87-97-8 87-97-8
79-74-3 79-74-3
Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ;  rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

Benzene, 4-butyl-1,2-dimethoxy- Raw materials

Benzene, 4-butyl-1,2-dimethoxy- Preparation Products

Benzene, 4-butyl-1,2-dimethoxy- Related Literature

59056-76-7 (Benzene, 4-butyl-1,2-dimethoxy-) Related Products

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
BEIJING HUANLING TECHNOLOGY CO.，LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk